Cas no 1172748-54-7 (N-(4-tert-butyl-1,3-thiazol-2-yl)-1-methyl-1H-pyrazole-3-carboxamide)

• Product Name: N-(4-tert-butyl-1,3-thiazol-2-yl)-1-methyl-1H-pyrazole-3-carboxamide
• CAS No: 1172748-54-7
• MF: C₁₂H₁₆N₄OS
• MW: 264.346640586853
• CID: 6486359
• Update Time: 2025-07-30

N-(4-tert-butyl-1,3-thiazol-2-yl)-1-methyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-tert-butyl-1,3-thiazol-2-yl)-1-methyl-1H-pyrazole-3-carboxamide
• N-(4-tert-butyl-1,3-thiazol-2-yl)-1-methylpyrazole-3-carboxamide

• Inchi： 1S/C12H16N4OS/c1-12(2,3)9-7-18-11(13-9)14-10(17)8-5-6-16(4)15-8/h5-7H,1-4H3,(H,13,14,17)
• InChI Key： PNDPMJIQPWPJGD-UHFFFAOYSA-N
• SMILES： N1(C)C=CC(C(NC2=NC(C(C)(C)C)=CS2)=O)=N1

Additional information on N-(4-tert-butyl-1,3-thiazol-2-yl)-1-methyl-1H-pyrazole-3-carboxamide

Introduction to N-(4-tert-butyl-1,3-thiazol-2-yl)-1-methyl-1H-pyrazole-3-carboxamide (CAS No. 1172748-54-7)

N-(4-tert-butyl-1,3-thiazol-2-yl)-1-methyl-1H-pyrazole-3-carboxamide, identified by its CAS number CAS No. 1172748-54-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates both thiazole and pyrazole moieties, which are well-documented for their roles in various biochemical pathways and drug interactions.

The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is a key structural motif found in numerous bioactive natural products and synthetic drugs. Its presence in N-(4-tert-butyl-1,3-thiazol-2-yl)-1-methyl-1H-pyrazole-3-carboxamide contributes to its potential pharmacological properties by enabling interactions with biological targets such as enzymes and receptors. Specifically, the sulfur atom in the thiazole ring can engage in hydrogen bonding or coordinate with metal ions, which is a common feature in drug design strategies aimed at modulating enzyme activity.

The pyrazole moiety, another important component of this compound, is a five-membered aromatic ring containing two adjacent nitrogen atoms. Pyrazoles have been extensively studied for their role in medicinal chemistry due to their ability to act as scaffolds for various pharmacophores. In N-(4-tert-butyl-1,3-thiazol-2-yl)-1-methyl-1H-pyrazole-3-carboxamide, the pyrazole ring is linked to the thiazole ring through a carboxamide bond, which introduces additional functional groups that can influence the compound's solubility, bioavailability, and metabolic stability.

The tert-butyl group attached to the thiazole ring in this compound serves as a sterically bulky substituent. This feature can affect the molecule's binding affinity to biological targets by influencing its conformational flexibility and hydrophobicity. The presence of such groups is often strategically employed in drug design to enhance binding interactions or to modulate pharmacokinetic properties.

In recent years, there has been growing interest in developing novel heterocyclic compounds for their potential applications in treating various diseases. N-(4-tert-butyl-1,3-thiazol-2-yl)-1-methyl-1H-pyrazole-3-carboxamide has been studied for its potential role in inhibiting specific enzymes or receptors involved in inflammatory pathways. For instance, research has suggested that compounds with similar structural features may exhibit anti-inflammatory properties by modulating the activity of cyclooxygenase (COX) enzymes or other inflammatory mediators.

The carboxamide group in the molecule's name indicates the presence of an amide bond, which is a common functional group in pharmaceuticals. Amide bonds are known for their stability and ability to form hydrogen bonds, making them valuable for enhancing the binding affinity of drug candidates to their biological targets. Additionally, amides can be easily modified through chemical synthesis, allowing for the exploration of diverse structural analogs with tailored pharmacological properties.

The synthesis of N-(4-tert-butyl-1,3-thiazol-2-yl)-1-methyl-1H-pyrazole-3-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the tert-butyl group on the thiazole ring necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently.

The pharmacological evaluation of this compound has revealed promising results in preclinical studies. Its ability to interact with specific biological targets suggests potential therapeutic applications in areas such as immunomodulation and anti-inflammation. Furthermore, its structural features make it a valuable scaffold for further derivatization and optimization to enhance its pharmacological profile.

In conclusion, N-(4-tert-butyl-1,3-thiazol-2-ylyl)-1-methyl-lH-pyrazole-S-carboxamide (CAS No. 1172748-S4-S7) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural composition and demonstrated biological activity make it a compelling candidate for further investigation into novel therapeutic agents. As research continues to uncover new applications for heterocyclic compounds like this one, it is likely that N-(4-tert-butyl-l,S-thiazol-Z-ylyl)-^{) will play an important role in shaping future drug development strategies.}